Cas no 81456-46-4 (Hydrocortisone 17-Valerate 21-Acetate)
81456-46-4 structure
Product Name:Hydrocortisone 17-Valerate 21-Acetate
CAS No:81456-46-4
MF:C28H40O7
MW:488.61300945282
CID:986770
Update Time:2023-11-22
Hydrocortisone 17-Valerate 21-Acetate Chemical and Physical Properties
Names and Identifiers
-
- 11beta,17,21-trihydroxypregn-4-ene-3,20-dione 21-acetate 17-valerate
- [(8S,9S,10R,11S,13S,14S,17R)-17-(2-acetyloxyacetyl)-11-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] pentanoate
- Hydrocortisone 17-Valerate 21-Acetate
-
- Inchi: 1S/C28H40O7/c1-5-6-7-24(33)35-28(23(32)16-34-17(2)29)13-11-21-20-9-8-18-14-19(30)10-12-26(18,3)25(20)22(31)15-27(21,28)4/h14,20-22,25,31H,5-13,15-16H2,1-4H3/t20-,21-,22-,25+,26-,27-,28-/m0/s1
- InChI Key: YHLNSTMFAGIHSR-SLPNHVECSA-N
- SMILES: O(C(CCCC)=O)[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O
Computed Properties
- Exact Mass: 488.277
- Monoisotopic Mass: 488.277
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 938
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 107
Experimental Properties
- Density: 1.2
- Boiling Point: 608.9°C at 760 mmHg
- Flash Point: 194.7°C
- Refractive Index: 1.547
Hydrocortisone 17-Valerate 21-Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H716573-25mg |
Hydrocortisone 17-Valerate 21-Acetate |
81456-46-4 | 25mg |
$ 414.00 | 2023-04-15 | ||
| TRC | H716573-50mg |
Hydrocortisone 17-Valerate 21-Acetate |
81456-46-4 | 50mg |
$ 689.00 | 2023-04-15 | ||
| TRC | H716573-100mg |
Hydrocortisone 17-Valerate 21-Acetate |
81456-46-4 | 100mg |
$ 1200.00 | 2023-09-07 |
Hydrocortisone 17-Valerate 21-Acetate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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